N-(5-chloro-2,4-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C18H20ClNO5/c1-22-14-6-5-11(7-17(14)25-4)8-18(21)20-13-9-12(19)15(23-2)10-16(13)24-3/h5-7,9-10H,8H2,1-4H3,(H,20,21)
• InChI Key: BZAIOOFLALVVIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC(=C(C=C2OC)OC)Cl)OC
• Molecular Formula: C18H20ClNO5
• Molecular Weight: 365.8 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)acetamide is an organic compound characterized by the presence of chloro and methoxy substituents on its phenyl rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)acetamide typically involves the reaction of 5-chloro-2,4-dimethoxyaniline with 3,4-dimethoxyphenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, industrial processes may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2,4-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Nucleophiles such as sodium azide or thiourea in polar solvents.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of substituted phenylacetamides.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)acetamide involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chloro-2,5-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)acetamide
• N-(3-chloro-2,4-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)acetamide

Uniqueness

N-(5-chloro-2,4-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)acetamide is unique due to the specific positioning of its chloro and methoxy groups, which can influence its reactivity and biological activity. This distinct structure can result in different pharmacological properties compared to its analogs.